Cas no 2228704-19-4 (1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol)

• Product Name: 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol
• CAS No: 2228704-19-4
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 5963652
• PubChem ID: 165612995
• Update Time: 2025-05-23

1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol
• EN300-1762407
• 2228704-19-4

• Inchi： 1S/C8H13NO2S/c1-8(2,10)4-6-5-9-7(11-3)12-6/h5,10H,4H2,1-3H3
• InChI Key： OSVOPIQDOAEIOL-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(C)(C)O)OC

Computed Properties

• Exact Mass: 187.06669983g/mol
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol

Introduction to 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol (CAS No. 2228704-19-4)

1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol, identified by its CAS number 2228704-19-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiazole core appended with a methylpropan-2-ol side chain, has garnered attention due to its structural complexity and potential biological activities. The thiazole moiety is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous pharmacologically active agents, while the methylpropan-2-ol group introduces a hydrophobic character that can influence solubility and metabolic stability.

The structural framework of 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol presents a unique combination of functional groups that make it a versatile intermediate in drug discovery. The presence of the methoxy substituent on the thiazole ring enhances its reactivity and can serve as a site for further derivatization. This compound's potential applications span across various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer therapies. The molecular design allows for interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a surge in research focused on developing novel derivatives of heterocyclic compounds like thiazole. These derivatives are being explored for their ability to interact with biological pathways in ways that traditional small molecules may not. For instance, studies have shown that modifications to the methylpropan-2-ol side chain can significantly alter the pharmacokinetic properties of thiazole-based compounds. This has led to the development of more potent and selective agents with improved therapeutic profiles.

The synthesis of 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group and the subsequent functionalization of the methylpropan-2-ol moiety demand expertise in both classical organic synthesis techniques and modern catalytic methods. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater efficiency and yield, making them more accessible for further biological evaluation.

The biological activity of 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-ol has been the subject of several recent studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent, leveraging the known anti-inflammatory properties of thiazole derivatives. Preclinical studies have suggested that this compound may modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its structural features suggest it could interact with other inflammatory mediators, making it a promising candidate for further development.

The pharmacological evaluation of 1-(2-methoxy-1,3-thiazol-5-ytl strong >)-< strong >2-methylpropan - 2 - ol strong > has also explored its antimicrobial potential. Thiazole-based compounds are known to exhibit broad-spectrum antimicrobial activity due to their ability to disrupt bacterial cell membranes and interfere with essential metabolic processes. Preliminary data indicate that this specific derivative may be effective against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. Such findings are particularly encouraging given the growing challenge of antibiotic resistance worldwide.

In conclusion, 1-(< strong > 2 - methoxy - 1 , 3 - thiaz ol - 5 - yl strong >) - (< strong > 2 - methyl pro pan - 2 - ol strong >) (CAS No. 2228704 - 19 - 4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex therapeutic challenges.